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Compound of Interest

Compound Name: Carbazole Violet

Cat. No.: B1584481 Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Abstract
Carbazole Violet, known in the industry as C.I. Pigment Violet 23, is a high-performance

organic pigment prized for its unique and vibrant violet shade, exceptional stability, and high

color strength. This technical guide provides a comprehensive overview of the crystal and

molecular structure of Carbazole Violet, detailing its chemical composition, and established

structural features. While a complete single-crystal X-ray diffraction analysis is not publicly

available, this document synthesizes the current understanding of its molecular architecture.

Furthermore, a detailed experimental protocol for its synthesis is provided, alongside a

visualization of the manufacturing workflow. This guide is intended to serve as a foundational

resource for researchers, scientists, and professionals in drug development and materials

science who are interested in the properties and applications of this significant organic

compound.

Introduction
Carbazole Violet (C.I. Pigment Violet 23) is a member of the dioxazine class of pigments.[1][2]

Its discovery dates back to 1928, with its synthesis undertaken by researchers at the Hoechst

company in Germany.[2] Chemically, it is derived from carbazole, a tricyclic aromatic

heterocyclic organic compound.[2] The pigment is renowned for its brilliant violet hue with a

distinct blue-reddish tint that is difficult to replicate through the mixture of other pigments.[3]

Beyond its use in coatings, inks, and plastics, the complex molecular structure and stability of
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Carbazole Violet make it a subject of interest for advanced materials science and potentially

for applications in organic electronics. This document aims to consolidate the available

structural and synthetic information on Carbazole Violet.

Molecular Structure
The molecular formula for Carbazole Violet is C₃₄H₂₂Cl₂N₄O₂.[4] Early structural assignments

incorrectly proposed a linear arrangement of the molecule.[5] However, subsequent

crystallographic analyses have definitively established that Carbazole Violet possesses a

centrosymmetric, angular, and S-shaped molecular structure.[3][5] This angular conformation is

a key determinant of its unique color and pigmentary properties.

The molecule is synthesized through the condensation of 3-amino-N-ethylcarbazole and

chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone).[5][6] This reaction is followed by a cyclization

step to form the final dioxazine ring system.[7]

Table 1: Molecular and Chemical Properties of Carbazole Violet

Property Value Reference

Chemical Name

8,18-Dichloro-5,15-diethyl-

5,15-dihydrodiindolo[3,2-

b:3',2'-m]triphenodioxazine

[8]

C.I. Name Pigment Violet 23 [1]

CAS Number 6358-30-1 [9]

Molecular Formula C₃₄H₂₂Cl₂N₄O₂ [4]

Molecular Weight 589.47 g/mol [10]

Appearance Violet powder [8]

Structure Centrosymmetric, Angular [2][5]

Crystal Structure
A definitive single-crystal X-ray diffraction analysis of Carbazole Violet, which would provide

precise unit cell dimensions (a, b, c, α, β, γ), space group, and atomic coordinates, is not
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readily available in the public domain. The highly granular crystalline form of the crude pigment

has been observed under electron microscopy, but this does not yield the detailed structural

data obtainable from single-crystal analysis.[2]

The absence of this detailed crystallographic data in publicly accessible databases, such as the

Cambridge Structural Database (CSD), represents a notable gap in the scientific literature for

this otherwise well-known pigment. Elucidation of the single-crystal structure would be

invaluable for computational modeling of its solid-state properties, including polymorphism,

which can significantly impact its color, solubility, and performance in various applications.

Experimental Protocols: Synthesis of Carbazole
Violet
The synthesis of Carbazole Violet is a multi-step process that begins with the N-alkylation of

carbazole, followed by nitration, reduction, condensation with chloranil, and finally, cyclization.

The following protocol is a composite of procedures described in the patent literature.[7][11]

Materials and Equipment
Carbazole

Ethyl halide (e.g., ethyl bromide)

Strong base (e.g., sodium hydroxide)

Phase transfer catalyst

Organic solvent (e.g., chlorobenzene, o-dichlorobenzene)

Nitric acid

Reducing agent (for nitration product)

Chloranil (tetrachlorobenzoquinone)

Acid acceptor (e.g., anhydrous sodium acetate)

Cyclizing agent (e.g., benzenesulfonyl chloride)
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Standard laboratory glassware, heating and stirring apparatus, filtration equipment, vacuum

distillation setup.

Step-by-Step Procedure
N-ethylation of Carbazole: Carbazole is reacted with an ethyl halide in the presence of a

strong base and a phase transfer catalyst in an organic solvent to produce N-ethylcarbazole.

Nitration of N-ethylcarbazole: The N-ethylcarbazole is dissolved in an organic solvent and

nitrated using nitric acid to yield 3-nitro-N-ethylcarbazole.

Reduction of 3-nitro-N-ethylcarbazole: The nitro group is reduced to an amino group to form

3-amino-N-ethylcarbazole.

Condensation Reaction: 100g of 3-amino-9-ethylcarbazole, 42.5g of anhydrous sodium

acetate, and 87.5g of chloranil are added to 1,940g of o-dichlorobenzene at 50°C.[11] 6.3 ml

of water is then added dropwise with vigorous stirring.[11] The mixture is stirred for 3 hours

at 60-65°C.[11]

Removal of Acetic Acid: The reaction mixture is heated to 115°C under vacuum for 5 hours,

or until acetic acid can no longer be detected in the distillate.[11]

Cyclization: The mixture is then heated to 150°C without vacuum, and 45g of

benzenesulfonyl chloride is added.[11] The temperature is raised to 176-180°C and

maintained until the distillation of acetic acid ceases (typically 4-8 hours).[11]

Isolation and Purification: The crude Pigment Violet 23 is isolated by filtration, followed by

washing with hot o-dichlorobenzene, methanol, and finally water. The product is then dried.

Visualization of the Synthesis Workflow
The multi-step synthesis of Carbazole Violet can be represented as a logical workflow. The

following diagram, generated using Graphviz (DOT language), illustrates the key stages of the

manufacturing process.
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Synthesis Workflow of Carbazole Violet

Preparation of Intermediates
Core Synthesis
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A simplified workflow for the synthesis of Carbazole Violet.

Conclusion
Carbazole Violet (C.I. Pigment Violet 23) is a commercially significant organic pigment with a

well-established angular, centrosymmetric molecular structure. While its synthesis is well-

documented, a detailed crystallographic analysis from single-crystal X-ray diffraction remains

elusive in the public domain. The availability of such data would greatly enhance the

understanding of its solid-state properties and could facilitate the development of new

applications for this versatile molecule beyond its traditional use as a colorant. The provided

synthesis protocol offers a comprehensive guide for the laboratory-scale production of this

important compound. Further research into the single-crystal growth and crystallographic

analysis of Carbazole Violet is highly encouraged to fill the existing knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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